Cas no 879932-65-7 ((5Z)-5-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-1-ethyl-4-methyl-2,6-dioxopyridine-3-carbonitrile)

• Product Name: (5Z)-5-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-1-ethyl-4-methyl-2,6-dioxopyridine-3-carbonitrile
• CAS No: 879932-65-7
• MF: C₂₀H₁₅ClN₂O₃
• MW: 366.7977039814
• CID: 5944075
• PubChem ID: 16434205
• Update Time: 2025-07-09

(5Z)-5-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-1-ethyl-4-methyl-2,6-dioxopyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-1-ethyl-4-methyl-2,6-dioxopyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 5-[[5-(2-chlorophenyl)-2-furanyl]methylene]-1-ethyl-1,2,5,6-tetrahydro-4-methyl-2,6-dioxo-
• Z57791005
• 879932-65-7
• EN300-18315915
• (5Z)-5-{[5-(2-chlorophenyl)furan-2-yl]methylidene}-1-ethyl-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile
• 5-{[5-(2-chlorophenyl)furan-2-yl]methylidene}-1-ethyl-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile
• AKOS002233680

• Inchi： 1S/C20H15ClN2O3/c1-3-23-19(24)15(12(2)16(11-22)20(23)25)10-13-8-9-18(26-13)14-6-4-5-7-17(14)21/h4-10H,3H2,1-2H3
• InChI Key： SQQMOVGSENUCNG-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC)C(=O)C(=CC2=CC=C(C3=CC=CC=C3Cl)O2)C(C)=C1C#N

Computed Properties

• Exact Mass: 366.0771200g/mol
• Monoisotopic Mass: 366.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.3Ų

Additional information on (5Z)-5-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-1-ethyl-4-methyl-2,6-dioxopyridine-3-carbonitrile

Comprehensive Analysis of (5Z)-5-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-1-ethyl-4-methyl-2,6-dioxopyridine-3-carbonitrile (CAS No. 879932-65-7)

The compound (5Z)-5-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-1-ethyl-4-methyl-2,6-dioxopyridine-3-carbonitrile, with the CAS number 879932-65-7, is a structurally complex molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique architecture, featuring a furan ring linked to a chlorophenyl group and a pyridine-dione core, makes it a subject of study for potential applications in medicinal chemistry. Researchers are particularly intrigued by its electronic properties and molecular interactions, which could pave the way for innovative therapeutic agents.

In recent years, the demand for heterocyclic compounds like 879932-65-7 has surged due to their versatility in drug design. The presence of a nitrile group and a dioxopyridine moiety in this compound suggests potential reactivity that could be harnessed for targeted biological activity. Scientists are exploring its role in modulating enzyme inhibition and receptor binding, topics frequently searched in academic and industrial databases. This aligns with the growing trend of precision medicine, where tailored molecular structures are key to developing next-generation treatments.

The synthesis of (5Z)-5-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-1-ethyl-4-methyl-2,6-dioxopyridine-3-carbonitrile involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling and condensation techniques. These methods are widely discussed in forums and publications, reflecting the compound’s relevance in modern synthetic chemistry. Its solubility and stability under various conditions are also critical parameters for researchers optimizing its formulation for potential applications.

From an SEO perspective, queries such as “pyridine-dione derivatives in drug discovery” or “furan-based bioactive compounds” highlight the public’s interest in this niche. The compound’s CAS No. 879932-65-7 is often searched alongside terms like “structure-activity relationship” and “molecular docking studies,” indicating its prominence in computational and experimental research. This underscores the need for detailed, accessible information on such specialized chemicals.

Environmental and green chemistry considerations are also pivotal when discussing 879932-65-7. With increasing scrutiny on sustainable synthesis, researchers are investigating eco-friendly routes to produce this compound. Topics like “catalyst efficiency” and “waste reduction in organic synthesis” resonate strongly in this context, further amplifying the compound’s relevance in contemporary scientific discourse.

In summary, (5Z)-5-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-1-ethyl-4-methyl-2,6-dioxopyridine-3-carbonitrile represents a fascinating intersection of structural complexity and functional potential. Its study not only advances fundamental chemistry but also aligns with pressing trends in drug development and sustainable science, making it a compelling subject for both academia and industry.